9-(4-methoxyphenyl)-1,7-dimethyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(4-methoxyphenyl)-1,7-dimethyl-3-(2-methylpropyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H27N5O3/c1-13(2)10-26-19(27)17-18(23(4)21(26)28)22-20-24(11-14(3)12-25(17)20)15-6-8-16(29-5)9-7-15/h6-9,13-14H,10-12H2,1-5H3
• InChI Key: GTGBBTYCIHCXPH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(C)C)C4=CC=C(C=C4)OC
• Molecular Formula: C21H27N5O3
• Molecular Weight: 397.5 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring that forms part of several important biomolecules, including DNA and RNA. Pyrimidine derivatives have been studied for their potential in medical applications, particularly as inhibitors for certain types of enzymes.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrimidine derivatives can undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties of pyrimidine derivatives can be inferred, such as their aromaticity and potential for hydrogen bonding.

Scientific Research Applications

Structural Analysis and Crystallography

A study on the crystal structure of a similar compound, "9-(4-methoxyphenyl)-3,3-dimethyl-10-(4-methylphenyl)-1,2,3,4,5,6,7,8,9,10-decahydroacridin-1,8-dione", revealed insights into its molecular conformation. The central pyridine ring adopts a boat conformation, indicating the flexibility and potential interaction capabilities of these compounds within biological systems or material sciences (Wang et al., 2011).

Novel Synthesis Methods

Research on the synthesis of pyrimidine derivatives, such as "1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones", presents novel methods for creating compounds with antibacterial, fungicidal activity, and potential applications in pharmaceutical chemistry (Osyanin et al., 2014).

Antiviral and Anticancer Research

A study explored the synthesis of "9-(2-hydroxyphenyl)-3,3,6,6-tetramethyl-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione" and its derivatives, showing good anti-proliferative properties against cancer cell lines. This indicates the potential of such compounds in the development of new anticancer agents (Mulakayala et al., 2012).

Molecular Docking and Pharmacological Evaluation

Another area of application includes the molecular docking and pharmacological evaluation of pyrimido[2,1-f]purine derivatives. These compounds have shown high affinity and antagonistic activity towards certain receptors, underscoring their potential for therapeutic applications in treating sex-hormone-dependent diseases (Jurczyk et al., 2004).

Optical and Nonlinear Optical Applications

The synthesis and computational study of bis-uracil derivatives based on pyrimidine also highlight their potential in optical and nonlinear optical (NLO) applications. These compounds exhibit promising linear and NLO properties, making them suitable for NLO device fabrications (Mohan et al., 2020).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, some pyrimidine derivatives have been found to inhibit PARP-1, an enzyme involved in DNA repair, and this has potential implications for cancer treatment.

Future Directions

The future research directions would likely involve further exploration of the potential medical applications of this compound and similar pyrimidine derivatives, particularly in the context of cancer treatment.